Cas no 62934-86-5 (Pentanedioic acid, 2-cyano-3,3-dimethyl-, 1-ethyl ester)

• Product Name: Pentanedioic acid, 2-cyano-3,3-dimethyl-, 1-ethyl ester
• CAS No: 62934-86-5
• MF: C₁₀H₁₄NO₄
• MW: 212.222463130951
• CID: 428653
• PubChem ID: 71381810
• Update Time: 2025-04-19

Pentanedioic acid, 2-cyano-3,3-dimethyl-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-cyano-3,3-dimethyl-, 1-ethyl ester
• 4-cyano-5-ethoxy-3,3-dimethyl-5-oxopentanoate
• 62934-86-5
• DTXSID50804232

• Inchi： 1S/C10H15NO4/c1-4-15-9(14)7(6-11)10(2,3)5-8(12)13/h7H,4-5H2,1-3H3,(H,12,13)/p-1
• InChI Key： ZBCHVRLUSGWOMY-UHFFFAOYSA-M
• SMILES： O(CC)C(C(C#N)C(C)(C)CC(=O)[O-])=O

Computed Properties

• Exact Mass: 212.09232
• Monoisotopic Mass: 212.09228293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.22